Cas no 179990-31-9 (4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1))

• Product Name: 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1)
• CAS No: 179990-31-9
• Molecular Formula: C₆H₆O₃^.H₂O
• Molecular Weight: 144.12532
• CID: 113323
• PubChem ID: 24859351

4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1) Properties

Names and Identifiers

• 4-Cyclopentene-1,3-dione,4-hydroxy-5-methyl-, hydrate (1:1)
• 4-hydroxy-5-methylcyclopent-4-ene-1,3-dione,hydrate
• 4-Cyclopentene-1,3-dione, 4-hydroxy-5-methyl-, monohydrate (9CI)
• 4-Hydroxy-5-Methyl-4-cyclopentene-1,3-dione Monohydrate
• 4-hydroxy-5-methylcyclopent-4-ene-1,3-dione hydrate (1:1)
• 4-HYDROXY-5-METHYL-4-CYCLOPENTENE-1 3-
• SCHEMBL7649281
• 4-HYDROXY-5-METHYLCYCLOPENT-4-ENE-1,3-DIONE HYDRATE
• J-011488
• starbld0011138
• 4-hydroxy-5-methylcyclopent-4-ene-1,3-dione;hydrate
• 4-Hydroxy-5-methyl-4-cyclopentene-1,3-di one monohydrate,97%
• 4-Hydroxy-5-methyl-4-cyclopentene-1,3-dione monohydrate, 97%
• DTXSID90583539
• 4-Hydroxy-5-methylcyclopent-4-ene-1,3-dione--water (1/1)
• 179990-31-9

• MDL： MFCD00167311
• InChIKey： SVCSJWWJZOZKLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O3.H2O/c1-3-4(7)2-5(8)6(3)9;/h9H,2H2,1H3;1H2
• SMILES： O.O=C1CC(=O)C(O)=C1C

Computed Properties

• Exact Mass: 144.04225873g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.04225873g/mol
• Heavy Atom Count: 10
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 15
• Surface Charge: 0
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Melting Point: 76-78 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds